Characterisation of a Hg(II) ion optrode based on Nafion®-1-(2-thiazolylazo)-2-naphthol composite thin films
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A807607C
Abstract
An optrode for Hg
2+
ions based on a Nafion-1-(2-thiazolylazo)-2-naphtol (TAN) composite thin film has been developed. This optrode has a wide linear response range of 1-75 μM (pH 6) of Hg
2+
ions with a limit of detection of 0.05 μM (10 μg l
–1
), which is sufficiently adequate for many environmental monitoring applications. The reflectance signal response shows a close correlation with the theoretical model derived. The response time of the optrode thin film was within 5-7 min to reach 95% of the final signal, depending on the concentration of Hg
2+
ions. The selectivity of optrode to Hg
2+
ions in phosphate buffer is good, with Co
2+
and Ni
2+
ions as the main interferences.
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